2,5-dichloro-N-propylbenzamide

• IUPAC Name: 2,5-dichloro-N-propylbenzamide
• InChI: InChI=1S/C10H11Cl2NO/c1-2-5-13-10(14)8-6-7(11)3-4-9(8)12/h3-4,6H,2,5H2,1H3,(H,13,14)
• InChI Key: GIGFAGYIBITWEM-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C(C=CC(=C1)Cl)Cl
• Molecular Formula: C10H11Cl2NO
• Molecular Weight: 232.10 g/mol

Description

2,5-dichloro-N-propylbenzamide, also known as DCPPB, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a wide range of effects on the body, and its mechanism of action is still being explored.

Mechanism of Action

The exact mechanism of action of 2,5-dichloro-N-propylbenzamide is still being explored, but it is thought to act on certain ion channels in the brain. Specifically, 2,5-dichloro-N-propylbenzamide has been shown to modulate the activity of the TRPV1 ion channel, which is involved in the perception of pain and temperature. 2,5-dichloro-N-propylbenzamide has also been shown to modulate the activity of the GABA-A receptor, which is involved in the regulation of anxiety and seizure activity.
Biochemical and Physiological Effects:
2,5-dichloro-N-propylbenzamide has been shown to have a wide range of biochemical and physiological effects on the body. In addition to its effects on ion channels and receptors in the brain, 2,5-dichloro-N-propylbenzamide has also been shown to have anti-inflammatory effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,5-dichloro-N-propylbenzamide in lab experiments is that it has a well-defined mechanism of action, which makes it easier to study. Additionally, 2,5-dichloro-N-propylbenzamide has been shown to have a high degree of selectivity for certain ion channels and receptors, which makes it a useful tool for studying these targets. However, one limitation of using 2,5-dichloro-N-propylbenzamide in lab experiments is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are many potential future directions for research on 2,5-dichloro-N-propylbenzamide. One area of interest is the development of new therapeutic applications for this compound. For example, 2,5-dichloro-N-propylbenzamide has been shown to have potential as a treatment for neuropathic pain, and further research in this area could lead to the development of new pain medications. Additionally, further research is needed to fully understand the mechanism of action of 2,5-dichloro-N-propylbenzamide and its effects on the body. This could lead to the development of new drugs that target specific ion channels and receptors in the brain.

Synthesis Methods

2,5-dichloro-N-propylbenzamide can be synthesized by reacting 2,5-dichlorobenzoyl chloride with propylamine in the presence of a base. This reaction results in the formation of 2,5-dichloro-N-propylbenzamide as a white solid, which can be purified by recrystallization.

Scientific Research Applications

2,5-dichloro-N-propylbenzamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of various neurological disorders. This compound has been shown to have a wide range of effects on the body, including its ability to modulate the activity of certain ion channels in the brain. 2,5-dichloro-N-propylbenzamide has been shown to have potential as a treatment for conditions such as epilepsy, neuropathic pain, and anxiety.